Cas no 2137037-42-2 (4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid)

• Product Name: 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid
• CAS No: 2137037-42-2
• MF: C₁₃H₁₇N₃O₃
• MW: 263.292382955551
• CID: 5799846
• PubChem ID: 60809210
• Update Time: 2025-10-28

4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS010026564
• 2137037-42-2
• EN300-724787
• (1s,4s)-4-[(5-carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid
• 4-[(5-carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid
• (1s,4s)-4-[(5-carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid, cis
• 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid

• Inchi： 1S/C13H17N3O3/c14-12(17)9-3-6-11(15-7-9)16-10-4-1-8(2-5-10)13(18)19/h3,6-8,10H,1-2,4-5H2,(H2,14,17)(H,15,16)(H,18,19)
• InChI Key： MGDLGYHFLPQHDB-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)NC1C=CC(C(N)=O)=CN=1)=O

Computed Properties

• Exact Mass: 263.12699141g/mol
• Monoisotopic Mass: 263.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid

Introduction to 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid (CAS No. 2137037-42-2)

4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid, identified by the CAS number 2137037-42-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a carbamoylpyridine moiety linked to a cyclohexane backbone, contribute to its distinctive chemical and pharmacological properties.

The synthesis and characterization of 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid have been the focus of several recent studies, aiming to elucidate its mechanisms of action and explore its potential in drug development. The compound's structure suggests that it may interact with biological targets in novel ways, which could be exploited for the treatment of various diseases. For instance, the pyridine ring is a common pharmacophore in many bioactive molecules, often involved in binding to proteins and enzymes. The incorporation of a carbamoyl group further enhances its potential for biological activity by introducing additional functional sites for interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid with various biological targets. These studies have revealed that the compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for further investigation in the development of novel therapeutic agents. The cyclohexane ring, on the other hand, provides steric stability and flexibility, which can be crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

In vitro studies have begun to explore the pharmacological profile of 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid, focusing on its potential effects on cellular pathways relevant to human health. Initial results suggest that this compound may modulate signaling pathways involved in inflammation, pain perception, and neurotransmission. These findings are particularly intriguing given the growing interest in developing drugs that target multiple pathways simultaneously, a strategy known as polypharmacology. The ability of 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid to interact with multiple targets could make it a valuable tool in this context.

The chemical synthesis of this compound involves multi-step reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the carbamoylpyridine moiety through condensation reactions and subsequent functionalization of the cyclohexane ring. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, which are essential for moving from laboratory-scale research to clinical development.

From a medicinal chemistry perspective, the structural features of 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid offer opportunities for further derivatization to enhance its pharmacological properties. By modifying substituents on the pyridine or cyclohexane rings, researchers can fine-tune aspects such as potency, selectivity, and pharmacokinetic behavior. This iterative process is central to drug discovery and development, where initial hits like this compound are optimized through structural modifications to achieve desired therapeutic effects.

The potential applications of 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a candidate for use in research tools such as probes or inhibitors for biochemical assays. Additionally, its compatibility with various spectroscopic techniques allows for detailed structural characterization, contributing to our understanding of molecular interactions at the atomic level.

As research continues to uncover new biological functions and therapeutic potentials, compounds like 4-[(5-Carbamoylpyridin-2-yl)amino]cyclohexane-1-carboxylic acid are likely to play an increasingly important role in drug discovery and development pipelines. The combination of computational modeling, synthetic chemistry, and biological testing provides a robust framework for evaluating their potential contributions to human health. With ongoing advancements in these areas, we can expect more insights into how this molecule and its derivatives can be harnessed for therapeutic benefit.